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Compound of Interest

Compound Name: Cho-es-Lys

Cat. No.: B15548167

For researchers, scientists, and drug development professionals, the responsible management
and disposal of laboratory chemicals are paramount for ensuring a safe working environment
and maintaining environmental compliance. This document provides a comprehensive, step-by-
step guide for the proper disposal of Cho-es-Lys, a specialized lysine derivative.

Important Disclaimer: A specific Safety Data Sheet (SDS) with detailed disposal instructions for
Cho-es-Lys is not readily available in the public domain. The following procedures are based
on general best practices for the disposal of peptide and lysine derivatives. It is imperative to
consult your institution's Environmental Health and Safety (EHS) department for specific
protocols and to ensure compliance with all local, state, and federal regulations.

Pre-Disposal Assessment & Safety

Before beginning any disposal procedures, a thorough assessment is crucial.

o Consult Institutional Guidelines: Always prioritize your institution's chemical hygiene plan and
waste disposal protocols. Contact your EHS department for specific guidance on disposing
of Cho-es-Lys.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, chemical
safety goggles, and chemical-resistant gloves (e.g., nitrile), when handling Cho-es-Lys
waste.[1][2]

o Waste Segregation: Do not mix Cho-es-Lys waste with other waste streams unless explicitly
permitted by your EHS office.[1][3] Keep it separate from solvents, acids, bases, and other
reactive chemicals to prevent unforeseen hazardous reactions.
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Chemical and Physical Properties of Cho-es-Lys

A fundamental understanding of the chemical's properties is essential for safe handling and

disposal.

Property Value
L-lysine, 6-[[[(3B)-cholest-5-en-3-

Chemical Name yloxy]carbonyl]oxy]hexyl ester, 2,2,2-
trifluoroacetate

Molecular Formula C40H72N205 « 2CF3CO0

CAS Number 1356250-80-0[4][5]

Molecular Weight 887.10 g/mol [5]

Purity =>95%][5]

Step-by-Step Disposal Protocol for Cho-es-Lys

The proper disposal method will depend on the physical state of the Cho-es-Lys waste (solid
or liquid).

» Containerization: Collect all solid waste, including contaminated personal protective
equipment (gloves, etc.), empty vials, and contaminated labware (e.g., pipette tips), in a
designated and clearly labeled hazardous waste container.[1][3] The container should be
leak-proof and sealable.

e Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "Cho-es-Lys, L-lysine, 6-[[[(3[3)-cholest-5-en-3-yloxy]carbonyl]oxy]hexyl
ester, 2,2,2-trifluoroacetate”.

o Storage: Store the sealed waste container in a designated satellite accumulation area until it
is collected by your institution's EHS-approved waste management vendor.

For solutions containing Cho-es-Lys, chemical inactivation may be recommended to denature
any biological activity before disposal.
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e Chemical Inactivation (Recommended):

o Method: A common method for peptide inactivation is hydrolysis using a strong base, such
as a 1M solution of sodium hydroxide (NaOH).[1]

o Procedure: In a suitable, labeled container, carefully add the 1M NaOH solution to the
liquid peptide waste. Allow the mixture to stand for at least 24 hours at room temperature
to ensure complete hydrolysis.[1]

o Neutralization: After hydrolysis, neutralize the solution to a pH between 6.0 and 8.0 using
an appropriate acid (e.g., 1M hydrochloric acid, HCI).[1]

» Containerization: Transfer the treated (or untreated, if directed by EHS) liquid waste into a
dedicated, shatter-resistant, and leak-proof hazardous waste container.[1][2]

o Labeling: Clearly label the container as "Hazardous Waste" and list all chemical components,
including "Cho-es-Lys" and any solvents or reagents used, with their approximate
concentrations.[2]

o Storage and Pickup: Securely seal the container and store it in a designated satellite
accumulation area.[1] Arrange for waste pickup through your institution's EHS department.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Cho-es-Lys
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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